3-cyclopropyl-N-(2-furylmethyl)-1H-pyrazole-5-carboxamide

• IUPAC Name: 5-cyclopropyl-N-(furan-2-ylmethyl)-1H-pyrazole-3-carboxamide
• InChI: InChI=1S/C12H13N3O2/c16-12(13-7-9-2-1-5-17-9)11-6-10(14-15-11)8-3-4-8/h1-2,5-6,8H,3-4,7H2,(H,13,16)(H,14,15)
• InChI Key: LSPSTMOGRRMCSZ-UHFFFAOYSA-N
• Canonical SMILES: C1CC1C2=CC(=NN2)C(=O)NCC3=CC=CO3
• Molecular Formula: C12H13N3O2
• Molecular Weight: 231.25 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives, similar to the compound , involves several strategic reactions, including the Brönsted acid-mediated annulations of 1-cyanocyclopropane-1-carboxylates with arylhydrazines. This method affords 1,3,5-trisubstituted pyrazoles, highlighting an efficient strategy for accessing a variety of structurally diverse pyrazole derivatives, with structures confirmed by X-ray crystallography (Xue et al., 2016).

Molecular Structure Analysis

The structural characterization of pyrazole derivatives is crucial for understanding their chemical behavior and potential applications. X-ray crystallography plays a pivotal role in this regard, offering detailed insights into the molecular geometry and conformation. Such analyses have been applied to a variety of pyrazole derivatives, establishing a foundation for comparative studies and further chemical modifications (Xue et al., 2016).

Chemical Reactions and Properties

Pyrazole derivatives engage in a myriad of chemical reactions, reflecting their versatility in synthetic chemistry. One notable reaction is the 1,3-dipolar cycloaddition, which has been employed in the synthesis of various pyrazole derivatives, demonstrating the potential for creating complex molecules with significant biological activity (Sasaki et al., 1968).